Methyl 3-(2-bromoacetyl)benzoate

• IUPAC Name: methyl 3-(2-bromoacetyl)benzoate
• InChI: InChI=1S/C10H9BrO3/c1-14-10(13)8-4-2-3-7(5-8)9(12)6-11/h2-5H,6H2,1H3
• InChI Key: QOUUCORIWWWPLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C(=O)CBr
• Molecular Formula: C10H9BrO3
• DSSTOX Substance ID: DTXSID50919673
• Molecular Weight: 257.08 g/mol
• CAS RN: 915402-28-7

Description

Methyl 3-(2-bromoacetyl)benzoate is an ester. It has a molecular weight of 257.08 g/mol. The IUPAC name for this compound is methyl 3-(bromoacetyl)benzoate.

Synthesis Analysis

Methyl 3-(2-bromoacetyl)benzoate is an important drug intermediate. It is used in the synthesis of phenylephrine, a selective α1-adrenergic receptor agonist.

Molecular Structure Analysis

The molecular formula of Methyl 3-(2-bromoacetyl)benzoate is C10H9BrO3. The InChI code is 1S/C10H9BrO3/c1-14-10(13)8-4-2-3-7(5-8)9(12)6-11/h2-5H,6H2,1H3.

Physical And Chemical Properties Analysis

Methyl 3-(2-bromoacetyl)benzoate is a solid at room temperature. It has a molecular weight of 257.08 g/mol. The compound has a topological polar surface area of 43.4 Ų.

Scientific Research Applications

Synthesis of Isoquinoline-1,3,4 (2H)-triones

Methyl 3-(2-bromoacetyl)benzoate has been used in reactions with primary amines. . .

Synthesis of Caspase Inhibitor Trione

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Generation of Pyran and Pyridine Derivatives

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Synthesis of Anticancer Agents

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Preparation of Gd (III)-complexes

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Synthesis of Highly Functionalized Isoindolinones

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Safety and Hazards

Methyl 3-(2-bromoacetyl)benzoate is classified as a dangerous substance. It has been assigned the signal word “Danger” and is associated with hazard statements H314, indicating that it causes severe skin burns and eye damage.

Future Directions

Methyl 3-(2-bromoacetyl)benzoate, as an important drug intermediate, has potential for further exploration in the synthesis of other pharmaceutical compounds. Its use in the synthesis of phenylephrine suggests potential applications in the development of treatments for conditions like nasal congestion.

Synthesis routes and methods

Procedure details

3-{2-[5-(Adamantan-1-yloxymethyl)-2-cyclohexyl-1H-imidazol-4-yl]-thiazol-4-yl}-benzoic acid methyl ester. 3-(2-Bromo-acetyl)-benzoic acid methyl ester was prepared as described by Schmied (Schmied, Gading, Monatshefte Chem. 1953, 84, 491). A solution of this bromoketone (0.44 g, 1.7 mmol) and the thioamide from step c (0.52 g, 1.4 mmol) in methanol (10 ml) was heated under reflux for 5 h. The solvent was evaporated and the residue taken up in ethyl acetate and washed with saturated aqueous sodium hydrogen carbonate (2×20 ml), brine (20 ml) then dried (MgSO4). The crude product was purified by flash chromatography (Silica, DCM/ethyl acetate 95:5-90:10). Yield 0.36 g (48%). 1H NMR (300 MHz, CDCl3) 9.25 (1H, br s), 8.64 (1H, s), 8.16 (1H, d), 8.01 (1H, d), 7.51 (2H, m), 5.17 (2H, s), 3.95 (3H, s), 2.79 (1H, m), 2.20 (3H, br s), 2.07 (2H, m), 1.90-1.36 (20H, m).